76932-60-0

Nafarelin acetate

In Stock

• CAS RN:
• 76932-60-0

• Formula:
• C68H87N17O15

• InChI:
• InChI=1S/C66H83N17O13.C2H4O2/c1-36(2)25-48(58(89)76-47(13-7-23-71-66(68)69)65(96)83-24-8-14-54(83)64(95)73-33-55(67)86)77-60(91)50(28-38-15-18-39-9-3-4-10-40(39)26-38)78-59(90)49(27-37-16-19-43(85)20-17-37)79-63(94)53(34-84)82-61(92)51(29-41-31-72-45-12-6-5-11-44(41)45)80-62(93)52(30-42-32-70-35-74-42)81-57(88)46-21-22-56(87)75-46;1-2(3)4/h3-6,9-12,15-20,26,31-32,35-36,46-54,72,84-85H,7-8,13-14,21-25,27-30,33-34H2,1-2H3,(H2,67,86)(H,70,74)(H,73,95)(H,75,87)(H,76,89)(H,77,91)(H,78,90)(H,79,94)(H,80,93)(H,81,88)(H,82,92)(H4,68,69,71);1H3,(H,3,4)/t46-,47-,48-,49-,50+,51-,52-,53-,54-;/m0./s1

• InChIKey:
• GUJYDLHACHDKAJ-CFWZQLQRSA-N

• Nafarelin is an agonist of gonadotropin-releasing hormone (GNRH). It is a long-acting agent that, after an initial increase in sex hormone levels, decreases the level of circulating gonadotropins and sex hormones. In vivo, nafarelin (0.5-2.0 μg/kg, s.c.) reduces plasma levels of luteinizing hormone and testosterone as well as testicular volume, sperm count, sperm motility, and duration of ejaculation in male dogs. Nafarelin (32 μg/animal per day) inhibits estrus in female beagle dogs. It also reduces the volume of endometrial tissue in a rat model of endometriosis. Formulations containing nafarelin have been used in the treatment of endometriosis and central precocious puberty.
  Nafarelin Acetate is the acetate salt form of nafarelin, a modified synthetic porcine luteinizing hormone (LH)-releasing hormone peptide analog, with gonadotropin-releasing hormone (GnRH) agonist ...